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Compound of Interest

Compound Name: Dicumene chromium

Cat. No.: B15345860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of Dicumene chromium, also known as bis(cumene)chromium or

bis(isopropylbenzene)chromium. The information is compiled from various scientific sources to

support research and development activities.

Core Properties
Dicumene chromium is an organometallic compound with the chemical formula C₁₈H₂₄Cr.[1] It

consists of a central chromium atom coordinated to two cumene (isopropylbenzene) ligands.

Physical and Chemical Properties
Quantitative data for Dicumene chromium is primarily based on computed values.

Experimental data is limited in publicly available literature.
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Property Value Source

Molecular Formula C₁₈H₂₄Cr [1]

Molecular Weight 292.42 g/mol [1]

CAS Number 12001-89-7

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Safety and Handling
Dicumene chromium is classified as a hazardous substance. It is a potential carcinogen and

is toxic by skin contact and intravenous routes. It is also a skin and eye irritant. When heated to

decomposition, it emits acrid and irritating fumes.[1]

Hazard Information Details Source

Toxicity

Poison by skin contact and

intravenous routes. Moderately

toxic by ingestion.

[1]

Carcinogenicity
Confirmed human carcinogen

(ACGIH).
[1]

Irritancy Skin and eye irritant. [1]

Reactivity Reacts with air and water.

Exposure Limits:
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Organization Limit Source

OSHA PEL TWA 1 mg(Cr)/m³ [1]

ACGIH TLV TWA 0.05 mg(Cr)/m³ [1]

NIOSH REL
(Chromium(VI)) CL 1

µg(Cr(VI))/m³
[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of Dicumene chromium are

not readily available in the public domain. However, a general procedure for the synthesis of

related bis(arene)chromium compounds, the Fischer-Hafner synthesis, can be adapted.

Synthesis via Fischer-Hafner Reaction (General
Protocol)
The Fischer-Hafner synthesis is a common method for preparing bis(arene)metal complexes.

The following is a generalized protocol that can be adapted for Dicumene chromium.

Materials:

Anhydrous chromium(III) chloride (CrCl₃)

Aluminum powder (Al)

Anhydrous aluminum chloride (AlCl₃)

Cumene (isopropylbenzene)

Sodium dithionite (Na₂S₂O₄)

Aqueous sodium hydroxide (NaOH)

Anhydrous, deoxygenated solvents (e.g., diethyl ether, THF)

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)
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Procedure:

Under an inert atmosphere, a mixture of anhydrous chromium(III) chloride, aluminum

powder, and anhydrous aluminum chloride is prepared in a reaction vessel.

Cumene is added to the mixture.

The reaction mixture is heated to promote the reductive Friedel-Crafts reaction, leading to

the formation of the cationic bis(cumene)chromium complex, [(C₉H₁₂)₂Cr]⁺.

After the reaction is complete, the mixture is cooled, and the cationic complex is extracted.

The cationic complex is then reduced to the neutral Dicumene chromium. This is typically

achieved by treatment with a reducing agent such as sodium dithionite in an alkaline

aqueous solution.

The resulting Dicumene chromium is then extracted with an organic solvent, and the

solvent is removed under vacuum to yield the final product.

Note: This is a generalized protocol and requires optimization for specific yields and purity.

Applications
The primary application of Dicumene chromium is as a catalyst, particularly in the field of

olefin polymerization.

Ethylene Polymerization Catalyst
Dicumene chromium, often supported on silica or other inorganic oxides, can act as a catalyst

for the polymerization of ethylene to produce polyethylene. The chromium center is the active

site for the coordination and insertion of ethylene monomers.

Visualizations
Logical Relationship of Synthesis
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Logical Flow of Dicumene Chromium Synthesis
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Caption: Logical flow of Dicumene Chromium synthesis.

Experimental Workflow for Catalytic Ethylene
Polymerization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15345860?utm_src=pdf-body-img
https://www.benchchem.com/product/b15345860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Ethylene Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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